(S)-Isopropyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate

• IUPAC Name: propan-2-yl (2S)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C11H21NO5/c1-7(2)16-9(14)8(6-13)12-10(15)17-11(3,4)5/h7-8,13H,6H2,1-5H3,(H,12,15)/t8-/m0/s1
• InChI Key: QVURMCPIMAXTNA-QMMMGPOBSA-N
• Canonical SMILES: CC(C)OC(=O)C(CO)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)OC(=O)[C@H](CO)NC(=O)OC(C)(C)C
• Molecular Formula: C11H21NO5
• Molecular Weight: 247.29 g/mol
• CAS RN: 955379-18-7

Description

“(S)-Isopropyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate” is a compound used in asymmetric synthesis and as a chiral building block. It has a molecular weight of 247.29 and a molecular formula of C11H21NO5.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 247.29 and a molecular formula of C11H21NO5. Other physical and chemical properties like boiling point and storage conditions were not specified in the search results.

Scientific Research Applications

Peptide Synthesis Using Boc-Amino Acid Ionic Liquids (Boc-AAILs)

• AAILs are room-temperature ionic liquids derived from amino acids. .

N-Boc Deprotection Using Brønsted Acidic Deep Eutectic Solvent (DES)

• .

Isopropyl 2-((tert-butoxycarbonyl)amino)acrylate for Research Applications

• Isopropyl 2-((tert-butoxycarbonyl)amino)acrylate is available for research purposes. .

Safety and Hazards

The specific safety and hazard information for this compound was not available in the search results.

Mechanism of Action

Target of Action

Isopropyl (tert-butoxycarbonyl)-L-serinate, also known as (S)-Isopropyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate, is a derivative of amino acids. The primary targets of this compound are the amino acids involved in peptide synthesis .

Mode of Action

The compound acts as a protecting group in organic synthesis, specifically for amines . The tert-butoxycarbonyl (Boc) group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This protection allows for selective reactions with other parts of the molecule, preventing unwanted reactions with the amine group .

Biochemical Pathways

The compound plays a crucial role in the synthesis of dipeptides . The distinctive coupling reagent N, N′-diethylene-N′′-2-chloroethyl thiophosphoramide enhances amide formation in the Boc-AAILs without the addition of a base, giving the dipeptides in satisfactory yields .

Pharmacokinetics

Boc-AAILs are miscible in acetonitrile, methanol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), partially miscible in water, but immiscible in diethyl ether, ethyl acetate, and hexane . These properties may influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The primary result of the action of Isopropyl (tert-butoxycarbonyl)-L-serinate is the formation of dipeptides . The compound allows for the selective synthesis of dipeptides, preventing unwanted reactions and enhancing the yield of the desired product .

Action Environment

The action of Isopropyl (tert-butoxycarbonyl)-L-serinate can be influenced by environmental factors such as temperature and pH. For instance, the deprotection of the Boc group in amino acids can be accomplished with strong acids . Additionally, the solubility of the compound in various solvents may influence its efficacy and stability .